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Compound of Interest

Compound Name: EAPB 02303

Cat. No.: B10857355 Get Quote

Application Notes and Protocols for Researchers, Scientists, and Drug Development

Professionals

Abstract
EAPB 02303 is a second-generation imiqualine derivative that demonstrates potent cytotoxic

activity against a range of cancer cell lines, with IC50 values in the nanomolar range. As a

prodrug, EAPB 02303 is bioactivated by catechol-O-methyl transferase (COMT), an enzyme

overexpressed in various malignancies, including pancreatic cancer. Its active metabolite

inhibits microtubule polymerization, leading to a G2/M phase cell cycle arrest and subsequent

apoptosis. These application notes provide detailed protocols for the preparation of EAPB
02303 stock solutions and its application in key in vitro assays to assess its anti-cancer activity.

Chemical Information
Property Value

Compound Name EAPB 02303

Molecular Formula C₁₇H₁₄N₄O₂

Molecular Weight 306.32 g/mol

Appearance Solid

CAS Number 1958290-51-1
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Protocol 1: Preparation of EAPB 02303 Stock
Solution
This protocol outlines the procedure for preparing a 10 mM stock solution of EAPB 02303,

which can be further diluted to desired working concentrations for various in vitro experiments.

Materials:

EAPB 02303 solid compound

Dimethyl sulfoxide (DMSO), cell culture grade

Sterile microcentrifuge tubes (1.5 mL)

Calibrated analytical balance

Pipettes and sterile, filtered pipette tips

Vortex mixer

-20°C freezer for storage

Procedure:

Calculate the required mass of EAPB 02303:

To prepare 1 mL of a 10 mM stock solution, the required mass is calculated as follows:

Mass (g) = Molarity (mol/L) x Volume (L) x Molecular Weight ( g/mol )

Mass (mg) = 10 mmol/L x 0.001 L x 306.32 g/mol x 1000 mg/g = 3.0632 mg

Weighing the compound:

In a sterile microcentrifuge tube, accurately weigh approximately 3.06 mg of EAPB 02303
solid compound using a calibrated analytical balance. Record the exact weight.

Dissolution:
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Based on the actual weight, calculate the precise volume of DMSO required to achieve a

10 mM concentration.

Volume (mL) = [Mass (mg) / 306.32 ( g/mol )] / 10 (mmol/L)

Add the calculated volume of DMSO to the microcentrifuge tube containing the EAPB
02303 powder.

Solubilization and Aliquoting:

Vortex the tube thoroughly until the compound is completely dissolved. Visually inspect the

solution to ensure there are no visible particles.

For ease of use and to avoid repeated freeze-thaw cycles, aliquot the stock solution into

smaller volumes (e.g., 10-20 µL) in sterile microcentrifuge tubes.

Storage:

Store the aliquoted stock solution at -20°C, protected from light.

Quantitative Data Summary
The cytotoxic activity of EAPB 02303 has been evaluated across various cancer cell lines,

demonstrating potent inhibition of cell proliferation. The half-maximal inhibitory concentration

(IC50) values are summarized in the table below.
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Cell Line Cancer Type IC50 (nM) Citation

Pancpec
Pancreatic Ductal

Adenocarcinoma
11 [1]

OCI-AML2
Acute Myeloid

Leukemia
~5 [2]

OCI-AML3
Acute Myeloid

Leukemia
~5 [2]

KG-1α
Acute Myeloid

Leukemia
~5 [2]

THP-1
Acute Myeloid

Leukemia
~5 [2]

Experimental Protocols
Protocol 2: In Vitro Cell Viability Assay (IC50
Determination)
This protocol describes the determination of the IC50 value of EAPB 02303 in a cancer cell line

using a standard colorimetric assay such as the Sulforhodamine B (SRB) assay.

Materials:

Cancer cell line of interest (e.g., Pancpec)

Complete cell culture medium

96-well cell culture plates

EAPB 02303 stock solution (10 mM)

Trichloroacetic acid (TCA)

Sulforhodamine B (SRB) solution

Tris base solution
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Plate reader

Experimental Workflow:

Day 1

Day 2

Day 5

Data Analysis

Seed cells in 96-well plate

Incubate for 24h

Prepare serial dilutions of EAPB 02303

Treat cells with EAPB 02303

Incubate for 72h

Fix cells with TCA

Stain with SRB

Read absorbance

Calculate IC50 value
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b10857355?utm_src=pdf-body-img
https://www.benchchem.com/product/b10857355?utm_src=pdf-custom-synthesis
https://pubmed.ncbi.nlm.nih.gov/40427634/
https://pubmed.ncbi.nlm.nih.gov/40427634/
https://www.researchgate.net/figure/IC50-values-for-compounds-1-and-2-in-various-cancer-cell-lines-and-a-normal-intestinal_tbl1_346662433
https://www.benchchem.com/product/b10857355#preparing-eapb-02303-stock-solution-for-experiments
https://www.benchchem.com/product/b10857355#preparing-eapb-02303-stock-solution-for-experiments
https://www.benchchem.com/product/b10857355#preparing-eapb-02303-stock-solution-for-experiments
https://www.benchchem.com/product/b10857355#preparing-eapb-02303-stock-solution-for-experiments
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b10857355?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10857355?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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